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Compound of Interest

Compound Name: Triphenylphosphine dibromide

Cat. No.: B085547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenylphosphine dibromide
(CAS Number: 1034-39-5), a versatile reagent in organic synthesis. It covers its chemical and

physical properties, synthesis, mechanisms of action, and key applications, with a focus on its

relevance to drug discovery and development. Detailed experimental protocols and safety

information are also included to assist laboratory professionals.

Chemical and Physical Properties
Triphenylphosphine dibromide, also known as dibromotriphenylphosphorane or

bromotriphenylphosphonium bromide, is a solid organophosphorus compound.[1][2] Its key

properties are summarized below.
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Property Value Reference(s)

CAS Number 1034-39-5 [3]

Molecular Formula C₁₈H₁₅Br₂P [3][4]

Molecular Weight 422.09 g/mol [3]

Appearance Yellow-orange solid/powder [2]

Melting Point 235 °C (decomposes) [4]

EC Number 213-855-1

MDL Number MFCD00000054

SMILES String
BrP(Br)(c1ccccc1)

(c2ccccc2)c3ccccc3

InChI Key
OCXGTPDKNBIOTF-

UHFFFAOYSA-N

Synthesis of Triphenylphosphine Dibromide
Triphenylphosphine dibromide is typically prepared by the reaction of triphenylphosphine

with bromine.[5] The reaction is straightforward and results in the formation of the product as a

precipitate.

This protocol is adapted from established organic synthesis procedures.[6]

Setup: A three-necked, 1-liter flask is equipped with a mechanical stirrer, a reflux condenser

with an argon inlet, and a pressure-equalizing dropping funnel.

Reagents: Charge the flask with 151 g (0.58 mol) of triphenylphosphine and 350 mL of

dichloromethane.

Cooling: Cool the mixture to -5°C using an ice-salt bath while maintaining an argon

atmosphere.

Addition of Bromine: Prepare a solution of 92 g (0.58 mol) of bromine in 60 mL of

dichloromethane. Add this solution dropwise to the stirred triphenylphosphine mixture over a
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period of one hour.

Observation: The bromine color will disappear instantaneously as a precipitate of

triphenylphosphine dibromide forms.[6]

Isolation: The resulting clear yellow-orange solution can be concentrated using a rotary

evaporator. The product can then be precipitated by adding anhydrous diethyl ether. The

solid is collected by suction filtration and washed with additional anhydrous ether.[6]
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Click to download full resolution via product page

Caption: Workflow for the synthesis of triphenylphosphine dibromide.

Mechanism of Action and Key Reactions
Triphenylphosphine dibromide is a powerful reagent for converting alcohols into alkyl

bromides and for other transformations such as esterification and cyclization.[7][8] The core

mechanism involves the formation of a highly reactive oxyphosphonium intermediate.[8]

The reaction proceeds via an Sₙ2 mechanism, which results in the inversion of configuration at

a chiral center.[8] This method is valued for its mild conditions and minimal side reactions like

elimination or rearrangement.[8]
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Caption: Generalized mechanism for alcohol to alkyl bromide conversion.

Triphenylphosphine dibromide's utility extends to a variety of synthetic transformations

crucial for the synthesis of complex molecules, including active pharmaceutical ingredients.[4]
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Application Description Yields Reference(s)

Bromination of

Alcohols/Phenols

Converts primary,

secondary, and

tertiary alcohols to

bromides with high

selectivity and

inversion of

stereochemistry.[8]

Excellent [8][9][10]

Esterification of

Carboxylic Acids

A one-pot reaction

with an alcohol and

base converts

carboxylic acids to

esters, preserving

stereochemistry.[11]

30-95% [11][12]

Cyclization of Amino

Alcohols

Facilitates the

cyclization of β- and γ-

amino alcohols to

form cyclic amines like

aziridines.[7][8]

High [7][8]

Conversion of

Aldoximes to Nitriles

An efficient method for

the dehydration of

aldoximes to produce

nitriles.[8]

High [8]

Cleavage of Ethers

Can be used to cleave

TBDMS and THP

ethers to form

bromides directly.[10]

High [10]

Ring Opening of

Aziridines

Reacts with both

activated and non-

activated aziridines to

yield β-bromo amines.

[10]

Excellent [10]
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Experimental Protocols for Key Reactions
Detailed methodologies are critical for reproducibility in research and development settings.

This procedure is based on the work of Salom and Kohn for converting carboxylic acids to

esters with minimal racemization.[11]

Reagents: To a solution of the chiral carboxylic acid (1 mmol) and K₂CO₃ (0.76 g, 5.5 mmol)

in the desired alcohol (6 mL), add triphenylphosphine dibromide (2.20 g, 5 mmol).

Reaction: Stir the reaction mixture at room temperature for 24 hours.

Workup: Remove the volatile components under reduced pressure. Add water (25 mL) and

dichloromethane (25 mL) to the residue.

Extraction: Separate the organic layer. Wash the aqueous layer with an additional 25 mL of

dichloromethane.

Purification: Combine the organic layers, concentrate them in vacuo, and purify the resulting

residue by MPLC (Medium Pressure Liquid Chromatography) using hexanes as the eluent to

obtain the final ester product.[11]
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Caption: Experimental workflow for one-pot esterification.

Safety and Handling
Triphenylphosphine dibromide is a hazardous chemical that requires careful handling.[2][13]
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Hazards: It is classified as corrosive and causes severe skin burns and eye damage.[2][13]

[14] It is also toxic if inhaled, swallowed, or in contact with skin.[1] The substance is sensitive

to moisture and air.[2]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, chemical-resistant gloves, and protective clothing to prevent skin exposure.

[1][2] A NIOSH/MSHA-approved respirator should be used if ventilation is inadequate.[1][2]

Handling: Use only in a well-ventilated area, preferably within a fume hood. Keep the

container tightly closed. Avoid breathing dust.[1]

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and bases.[2] It is recommended to keep the container refrigerated (below

4°C/39°F) and under an inert atmosphere.[1][2]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15-30 minutes and seek

immediate medical attention.[1][2]

Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid immediately.[1]

Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. Get medical aid immediately.[1]

This guide provides essential technical information for the safe and effective use of

triphenylphosphine dibromide in a research and development context. Its reliability in key

synthetic transformations makes it a valuable tool for chemists working on the synthesis of

novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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